Cas no 1694115-14-4 (1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine
• CAS No: 1694115-14-4
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5605888
• PubChem ID: 106560498
• Update Time: 2025-06-13

1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)methyl]-N-methyl-1H-imidazol-2-amine
• EN300-9852140
• 1694115-14-4
• 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine

• Inchi： 1S/C11H12BrN3/c1-13-11-14-6-7-15(11)8-9-2-4-10(12)5-3-9/h2-7H,8H2,1H3,(H,13,14)
• InChI Key： JGWTZOYYZVPURZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=CN=C1NC

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine

Professional Introduction to Compound with CAS No 1694115-14-4 and Product Name: 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine

The compound with the CAS number 1694115-14-4 and the product name 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates a benzyl group linked to a brominated phenyl ring, which is further connected to an imidazole core. The presence of a methyl group at the N-position of the imidazole ring enhances its reactivity and binding affinity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing imidazole moieties. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific modification of 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine with a bromine atom at the para position of the phenyl ring introduces additional functionalization possibilities, enabling further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures that can enhance drug-like properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways, making them attractive targets for therapeutic intervention. The imidazole ring in 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine can serve as a hinge-binding motif, allowing for precise interactions with the active sites of kinases. Furthermore, the bromophenyl group provides a handle for further chemical modifications, enabling the optimization of binding affinity and selectivity. Recent studies have highlighted the importance of imidazole-based kinase inhibitors in treating cancers and inflammatory diseases, underscoring the relevance of this compound.

The synthesis of 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of 4-bromobenzyl halides followed by nucleophilic substitution with methylamine to introduce the N-methyl group. Subsequently, functionalization at the 2-position of the imidazole ring is achieved through condensation reactions with appropriate precursors. These synthetic routes highlight the compound's versatility and its suitability for large-scale production.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions between 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine and target proteins. These studies have revealed that the compound can effectively interact with key residues in kinase domains, suggesting its potential as an inhibitor. The use of advanced computational tools has not only accelerated the discovery process but also provided insights into structure-activity relationships (SARs), guiding medicinal chemists in designing more potent derivatives.

The pharmacological evaluation of 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine has been conducted using both in vitro and in vivo models. In cell-based assays, preliminary results indicate that this compound exhibits inhibitory activity against several kinases, including those overexpressed in cancer cells. Additionally, animal models have shown promising results regarding its ability to modulate signaling pathways associated with tumor growth and progression. These findings warrant further investigation into its therapeutic potential.

The development of novel pharmaceutical agents relies heavily on innovative chemical scaffolds like 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine. Its unique structural features make it an attractive candidate for exploring new therapeutic modalities. As research continues to uncover new biological targets and mechanisms, compounds such as this one will play an increasingly vital role in addressing unmet medical needs.

In conclusion, 1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine (CAS No 1694115-14-4) represents a significant contribution to pharmaceutical chemistry. Its structural complexity and functional diversity offer numerous opportunities for drug discovery and development. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to make substantial advancements in medicine.